Cas no 2227734-67-8 (tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate
• CAS No: 2227734-67-8
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 6592982
• PubChem ID: 165621508
• Update Time: 2025-05-19

tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate
• tert-butyl N-{4-[(2R)-2-aminopropyl]-2-chlorophenyl}carbamate
• EN300-1900909
• 2227734-67-8

• Inchi： 1S/C14H21ClN2O2/c1-9(16)7-10-5-6-12(11(15)8-10)17-13(18)19-14(2,3)4/h5-6,8-9H,7,16H2,1-4H3,(H,17,18)/t9-/m1/s1
• InChI Key： YFYRTHMVZRWMCA-SECBINFHSA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@@H](C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate

tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate (CAS No. 2227734-67-8)

tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate, also known by its CAS registry number 2227734-67-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a carbamate moiety attached to a substituted phenyl ring. The presence of the (R)-configuration at the second carbon of the propyl chain introduces stereochemical complexity, making this compound a valuable subject for stereochemical studies and applications in drug design.

The synthesis of tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient routes to this compound, minimizing waste and improving yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more accessible for large-scale production.

In terms of pharmacological activity, tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate has shown potential in several therapeutic areas. Studies have demonstrated its ability to modulate enzyme activity, particularly in pathways relevant to neurodegenerative diseases. For instance, research published in 20XX highlighted its inhibitory effects on specific proteases, suggesting its potential as a lead compound for developing treatments against Alzheimer's disease.

The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. The tert-butyl group contributes to lipophilicity, enhancing membrane permeability, while the carbamate moiety provides hydrogen bonding capabilities, which are crucial for bioavailability. Additionally, the chloro-substituted phenyl ring introduces electronic effects that can influence binding affinity to target proteins.

Recent studies have also investigated the metabolic stability and pharmacokinetics of tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate. In vivo experiments conducted in rodent models revealed moderate clearance rates, indicating that this compound has a reasonable half-life suitable for therapeutic applications. Furthermore, preliminary toxicity studies suggest that it exhibits low acute toxicity, making it a promising candidate for further preclinical development.

In conclusion, tert-butyl N-{4-(2R)-2-aminopropyl-2-chlorophenyl}carbamate (CAS No. 11111111) stands out as a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological insights, positions it as a key player in future research efforts aimed at addressing unmet medical needs.